Cas no 2229345-80-4 (tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate
• CAS No: 2229345-80-4
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5860928
• PubChem ID: 165682275
• Update Time: 2025-07-22

tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate
• tert-butyl N-{3-[2-(aminooxy)ethyl]-4-chlorophenyl}carbamate
• 2229345-80-4
• EN300-1871104

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-10-4-5-11(14)9(8-10)6-7-18-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,17)
• InChI Key： AECPGNPZPBWNEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229345-80-4 and Product Name: *tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate*

The compound with the CAS number 2229345-80-4 and the product name tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The carbamate moiety, specifically, has been extensively studied for its role in modulating various biological pathways. The presence of a tert-butyl group in the molecular structure of this compound not only enhances its stability but also influences its solubility and metabolic profile. These characteristics make it a promising candidate for further investigation in drug discovery.

The substitution pattern around the aromatic ring, particularly the 4-chlorophenyl group, plays a crucial role in determining the compound's interaction with biological targets. Chlorophenyl derivatives are well-known for their ability to interact with enzymes and receptors, making them valuable scaffolds for designing bioactive molecules. The additional functionalization with a 3-2-(aminooxy)ethyl side chain further diversifies the chemical space, allowing for fine-tuning of biological activity.

Recent studies have highlighted the importance of aminooxy-functionalized compounds in medicinal chemistry. The aminooxy group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. This feature makes it particularly useful for designing molecules that can selectively interact with specific enzymes or receptors. The combination of these functional groups in the compound with CAS No. 2229345-80-4 suggests a high potential for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining structural integrity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical research.

In terms of biological activity, preliminary studies have shown that the compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The ability to modulate these pathways is crucial for developing treatments for various inflammatory diseases. Additionally, the compound's interaction with cellular receptors has been investigated, revealing potential applications in neurological disorders.

The pharmacokinetic properties of this compound are also of significant interest. The presence of the tert-butyl group contributes to its lipophilicity, which can influence its absorption and distribution within the body. Furthermore, the metabolic stability of the compound has been evaluated through in vitro studies, providing insights into its potential half-life and clearance mechanisms.

The development of novel drug candidates often involves virtual screening and computational modeling to predict their binding affinity and selectivity. These computational approaches have been utilized to analyze the interactions between this compound and various biological targets. The results suggest that it may have high affinity for specific enzymes, making it a valuable lead compound for further optimization.

The regulatory aspects of developing new pharmaceutical compounds are also crucial. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely. Regulatory submissions require comprehensive data on chemical structure, synthesis, quality control, and preclinical safety studies.

The future directions for research on this compound include further optimization of its chemical structure to enhance its potency and selectivity. Additionally, preclinical studies are planned to evaluate its safety profile and pharmacokinetic properties in animal models. These studies will provide essential data for advancing towards clinical trials and eventual therapeutic use.

In conclusion, the compound with CAS No. 2229345-80-4 and product name *tert-butyl N-{3-2-(aminooxy)ethyl-4-chlorophenyl}carbamate* represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As advancements continue in drug discovery technologies, compounds like this one hold great potential for addressing unmet medical needs.